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Compound of Interest

Compound Name: 3-Allyloxypropionic Acid

CAS No.: 22577-15-7

Cat. No.: B1268298

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data sheet (SDS)

information for 3-Allyloxypropionic Acid. It is intended to equip researchers, scientists, and

drug development professionals with the necessary information for its safe handling, storage,

and disposal. This document synthesizes available data and outlines standardized

experimental protocols relevant to the assessment of its toxicological properties.

Chemical and Physical Properties
3-Allyloxypropionic acid is a carboxylic acid with the molecular formula C₆H₁₀O₃.[1] A

summary of its key chemical and physical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of 3-Allyloxypropionic Acid
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Property Value Source

Molecular Formula C₆H₁₀O₃ PubChem[1]

Molecular Weight 130.14 g/mol PubChem[1]

CAS Number 22577-15-7 PubChem[1]

Appearance Combustible liquid
Tokyo Chemical Industry Co.,

Ltd.[2]

Chemical Name (IUPAC) 3-prop-2-enoxypropanoic acid PubChem[1]

Hazard Identification and Classification
According to the aggregated GHS information from multiple suppliers, 3-Allyloxypropionic
Acid is classified as a skin and eye irritant.[1][2] The hazard classifications and statements are

summarized in Table 2.

Table 2: GHS Hazard Classification for 3-Allyloxypropionic Acid

Hazard Class Category Hazard Statement Source

Skin

Corrosion/Irritation
2

H315: Causes skin

irritation
PubChem[1]

Serious Eye

Damage/Eye Irritation
2A

H319: Causes serious

eye irritation
PubChem[1]

Flammable Liquids 4
H227: Combustible

liquid

Tokyo Chemical

Industry Co., Ltd.[2]

Pictograms:

Exclamation Mark: Indicates skin and eye irritation.[1]

Signal Word: Warning[1][2]

Precautionary Statements: A comprehensive list of precautionary statements for the safe

handling of 3-Allyloxypropionic Acid is provided in Table 3.
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Table 3: Precautionary Statements for 3-Allyloxypropionic Acid

Code Statement

P264 Wash skin thoroughly after handling.[1]

P280
Wear protective gloves/protective clothing/eye

protection/face protection.[1][3]

P302 + P352
IF ON SKIN: Wash with plenty of soap and

water.[1][3]

P305 + P351 + P338

IF IN EYES: Rinse cautiously with water for

several minutes. Remove contact lenses, if

present and easy to do. Continue rinsing.[1][3]

P332 + P313
If skin irritation occurs: Get medical

advice/attention.[3]

P337 + P313
If eye irritation persists: Get medical

advice/attention.

P362 + P364
Take off contaminated clothing and wash it

before reuse.[3]

P210
Keep away from heat/sparks/open flames/hot

surfaces. — No smoking.[2]

P403 + P235 Store in a well-ventilated place. Keep cool.

P501
Dispose of contents/container to an approved

waste disposal plant.

Toxicological Information
While specific quantitative toxicological data such as LD50 values for 3-Allyloxypropionic
Acid are not readily available in the public domain, the GHS classification indicates that it is a

skin and eye irritant. The following sections describe the general experimental protocols used

to assess these endpoints.

Acute Oral Toxicity

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#3-allyloxypropionic-acid-a-technical-safety-and-handling-guide-for-researchers
https://pubchem.ncbi.nlm.nih.gov/compound/3-Allyloxypropionic-Acid
https://pubchem.ncbi.nlm.nih.gov/compound/3-Allyloxypropionic-Acid
https://assets.greenbook.net/19-57-58-17-09-2018-M114679.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Allyloxypropionic-Acid
https://assets.greenbook.net/19-57-58-17-09-2018-M114679.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Allyloxypropionic-Acid
https://assets.greenbook.net/19-57-58-17-09-2018-M114679.pdf
https://assets.greenbook.net/19-57-58-17-09-2018-M114679.pdf
https://assets.greenbook.net/19-57-58-17-09-2018-M114679.pdf
https://www.tcichemicals.com/KR/ko/sds/A0657_JP_EN.pdf
https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#3-allyloxypropionic-acid-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#3-allyloxypropionic-acid-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Experimental Protocol (Based on OECD Guideline 423):

Objective: To determine the acute oral toxicity of a substance.

Test Animals: Typically, rats or mice of a single sex (usually females) are used.

Procedure:

A single animal is dosed at a starting dose level selected from a series of fixed dose levels

(e.g., 5, 50, 300, 2000 mg/kg).

The animal is observed for signs of toxicity and mortality for up to 14 days.

If the animal survives, another animal is dosed at a higher fixed dose level. If the animal

dies, another animal is dosed at a lower fixed dose level.

This sequential dosing continues until a stopping criterion is met, which allows for the

determination of the appropriate hazard classification.

Observations: Animals are observed for changes in skin and fur, eyes, mucous membranes,

respiratory, circulatory, autonomic and central nervous systems, and somatomotor activity

and behavior pattern. Body weight is recorded weekly.

Note: No specific LD50 data for 3-Allyloxypropionic Acid was found in the reviewed literature.

Skin Irritation/Corrosion
Experimental Protocol (Based on OECD Guideline 404):

Objective: To determine the potential of a substance to cause skin irritation or corrosion.

Test Animals: Albino rabbits are typically used.

Procedure:

A small area of the animal's back is clipped free of fur.

0.5 mL of the liquid test substance is applied to a small area of the skin under a gauze

patch.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 12 Tech Support

https://www.benchchem.com/product/b1268298/docs?utm_src=pdf-body#3-allyloxypropionic-acid-a-technical-safety-and-handling-guide-for-researchers
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268298?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The patch is secured with tape for a 4-hour exposure period.

After 4 hours, the patch is removed, and the skin is gently cleansed.

The skin is examined for erythema (redness) and edema (swelling) at 1, 24, 48, and 72

hours after patch removal.

Scoring: The severity of erythema and edema is scored on a scale of 0 to 4. The mean

scores for each animal are calculated to determine the primary irritation index and the

appropriate classification. A substance is considered an irritant if it produces a mean score of

≥ 2.3 and < 4.0 for erythema/eschar or for edema.[4]

Note: While classified as a skin irritant, specific numerical scores from studies on 3-
Allyloxypropionic Acid were not found.

Serious Eye Damage/Eye Irritation
Experimental Protocol (Based on OECD Guideline 405):

Objective: To determine the potential of a substance to cause serious eye damage or

irritation.

Test Animals: Albino rabbits are typically used.

Procedure:

0.1 mL of the liquid test substance is instilled into the conjunctival sac of one eye of the

animal. The other eye serves as a control.

The eyelids are held together for about one second.

The eyes are examined for corneal opacity, iritis, conjunctival redness, and chemosis

(swelling) at 1, 24, 48, and 72 hours after instillation.

Scoring: The severity of the lesions is scored according to a graded scale. The scores are

used to determine the overall irritation potential.
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Note: While classified as causing serious eye irritation, specific numerical scores from studies

on 3-Allyloxypropionic Acid were not found.

Safe Handling and Storage
Proper handling and storage procedures are crucial to minimize the risks associated with 3-
Allyloxypropionic Acid.
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Caption: Workflow for the safe handling of 3-Allyloxypropionic Acid.
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Accidental Release and First Aid Measures
In the event of an accidental release or exposure, the following measures should be taken.

Table 4: First Aid Measures

Exposure Route First Aid Instructions

Inhalation

Move victim to fresh air and keep at rest in a

position comfortable for breathing. Get medical

advice/attention if you feel unwell.[2]

Skin Contact

Take off immediately all contaminated clothing.

Rinse skin with water/shower. If skin irritation

occurs, get medical advice/attention.[3]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. Immediately call a

POISON CENTER or doctor/physician.[3]

Ingestion
Rinse mouth. Do NOT induce vomiting. Call a

physician immediately.

Accidental Release:

Small Spills: Dilute with water and mop up, or absorb with an inert dry material and place in

an appropriate waste disposal container.[5]

Large Spills: Evacuate the area. Keep away from heat and sources of ignition. Stop the leak

if it can be done without risk. Absorb with dry earth, sand, or other non-combustible material.

Do not get water inside the container.[5]

Disposal Considerations
3-Allyloxypropionic Acid and its containers must be disposed of as hazardous waste.
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Caption: General workflow for the disposal of 3-Allyloxypropionic Acid waste.
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Signaling Pathways and Mechanisms of Toxicity
There is currently no specific information available in the public domain regarding the signaling

pathways or detailed mechanisms of toxicity for 3-Allyloxypropionic Acid. The irritant effects

on the skin and eyes are likely due to its acidic nature, which can cause chemical burns and

damage to cell membranes upon direct contact.

The following diagram illustrates a generalized logical flow for how a chemical's properties lead

to its hazard classification.

Chemical Properties & Data

Hazard Evaluation GHS ClassificationPhysicochemical Properties
(e.g., Acidity)

Evaluate Skin
Irritation/Corrosion Data

Evaluate Eye
Irritation/Damage Data

Toxicological Data
(In vivo / In vitro)

Human Experience
(Case Reports)

Skin Irritation
Category 2

(H315)

Eye Irritation
Category 2A

(H319)

Click to download full resolution via product page

Caption: Logical flow for GHS hazard classification.

Conclusion
3-Allyloxypropionic Acid is a combustible liquid that is classified as a skin and eye irritant.

While specific quantitative toxicological data are limited, the available information necessitates

careful handling in a laboratory setting. Adherence to the safety precautions outlined in this

guide, including the use of appropriate personal protective equipment, proper storage, and

compliant disposal methods, is essential for the protection of researchers and the environment.

Further toxicological studies would be beneficial to provide a more comprehensive safety

profile for this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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